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Introduction

Seratrodast is a selective, orally active thromboxane A2 (TXA2) receptor antagonist.[1][2] In
the pathophysiology of asthma, TXA2 is a potent mediator that induces bronchoconstriction,
vasoconstriction, mucus secretion, and airway hyperresponsiveness.[2][3] By blocking the
TXAZ2 receptor, seratrodast mitigates these effects, offering a therapeutic option for the
management of asthma.[1][2] Research has primarily focused on its use as an add-on therapy,
particularly in patients who are not adequately controlled on other medications. This document
provides detailed application notes and protocols for researchers investigating the use of
seratrodast in combination with other asthma therapies.

Mechanism of Action: Thromboxane A2 Signaling In
Asthma

Thromboxane A2 is synthesized from arachidonic acid via the cyclooxygenase pathway and
exerts its pro-inflammatory and bronchoconstrictive effects by binding to the thromboxane
receptor (TP receptor) on airway smooth muscle and inflammatory cells.[1] Seratrodast acts
as a competitive antagonist at this receptor, thereby inhibiting the downstream signaling
cascade.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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